Cas no 2228819-90-5 (3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol)

• Product Name: 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol
• CAS No: 2228819-90-5
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6452881
• PubChem ID: 165758537
• Update Time: 2025-10-30

3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol
• EN300-1773796
• 2228819-90-5
• 3-({1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)azetidin-3-ol

• Inchi： 1S/C10H15N3O/c14-10(5-11-6-10)4-9-7-2-1-3-8(7)12-13-9/h11,14H,1-6H2,(H,12,13)
• InChI Key： AALGGZONFMUESU-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CC1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol

Professional Introduction to Compound with CAS No. 2228819-90-5 and Product Name: 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol

The compound with the CAS number 2228819-90-5 and the product name 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The molecular structure of this compound incorporates a cyclopentacpyrazole moiety, which is known for its ability to interact with various biological targets, and an azetidin-3-ol backbone, which suggests a role in modulating enzyme activity and receptor binding. Such structural features make it a promising candidate for further investigation in drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The cyclopentacpyrazole scaffold, in particular, has been extensively studied for its potential applications in treating a range of diseases, including cancer, inflammation, and infectious disorders. Studies have demonstrated that this scaffold can exhibit significant binding affinity to certain enzymes and receptors, making it a valuable building block for drug design. The presence of the azetidin-3-ol group further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

In the context of current pharmaceutical research, compounds like 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol are being explored for their potential to act as modulators of key biological pathways. For instance, research has indicated that this compound may interfere with the activity of enzymes involved in cell proliferation and survival. This is particularly relevant in the development of treatments for neoplastic diseases, where inhibiting such enzymes can lead to apoptosis or growth arrest in cancer cells. Additionally, the compound's ability to interact with specific receptors may make it useful in managing inflammatory conditions by modulating immune responses.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The introduction of the cyclopentacpyrazole moiety into the molecular framework necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Similarly, the incorporation of the azetidin-3-ol group requires expertise in stereochemistry to achieve the desired configuration. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, thereby accelerating the drug discovery process.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, chemists can fine-tune its pharmacological properties to enhance its efficacy and reduce side effects. For example, introducing substituents into the cyclopentacpyrazole ring can alter its binding affinity to biological targets, while modifications to the azetidin-3-ol backbone can improve metabolic stability and bioavailability. Such flexibility makes this compound a versatile tool for medicinal chemists seeking to develop novel therapeutics.

Current research is also exploring computational approaches to predict and optimize the pharmacological properties of compounds like 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol. Molecular modeling techniques can provide insights into how these compounds interact with biological targets at the atomic level. By simulating these interactions computationally, researchers can identify potential lead compounds before conducting expensive wet-lab experiments. This approach not only saves time and resources but also allows for more rational drug design strategies.

The therapeutic potential of this compound is further supported by preclinical studies that have demonstrated its efficacy in various disease models. For instance, animal studies have shown that it can inhibit tumor growth by targeting specific pathways involved in cancer progression. Additionally, it has exhibited anti-inflammatory properties by modulating cytokine production and immune cell function. These findings suggest that this compound may have broad therapeutic applications across multiple disease areas.

As our understanding of biology and chemistry continues to evolve, so too does our ability to design and synthesize novel therapeutic agents. Compounds like 3-({1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)azetidin-3-ol represent a testament to this progress. They embody the intersection of innovative chemistry and cutting-edge biology, offering hope for new treatments that could improve human health significantly.

In conclusion,2228819-90-5 is a fascinating compound with a complex structure that holds great promise for future medical applications. Its unique combination of structural features makes it an attractive candidate for further investigation in drug discovery programs aimed at treating various diseases. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play an important role in shaping the future landscape of medicinal chemistry.